Cas no 1806467-00-4 (4-Formyl-1H-benzimidazole-6-carboxylic acid)

• Product Name: 4-Formyl-1H-benzimidazole-6-carboxylic acid
• CAS No: 1806467-00-4
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 4823968
• Update Time: 2023-08-19

4-Formyl-1H-benzimidazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-1H-benzimidazole-6-carboxylic acid

• Inchi： 1S/C9H6N2O3/c12-3-6-1-5(9(13)14)2-7-8(6)11-4-10-7/h1-4H,(H,10,11)(H,13,14)
• InChI Key： BMUAMRNENZQWBG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=O)C2=C(C=1)NC=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 0.5
• Topological Polar Surface Area: 83